Cas no 2138357-72-7 (4-(difluoromethoxy)-2-methylbenzene-1-sulfonamide)

• Product Name: 4-(difluoromethoxy)-2-methylbenzene-1-sulfonamide
• CAS No: 2138357-72-7
• MF: C₈H₉F₂NO₃S
• MW: 237.223767995834
• CID: 6425379
• PubChem ID: 165896734
• Update Time: 2024-01-04

4-(difluoromethoxy)-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-2-methylbenzene-1-sulfonamide
• Benzenesulfonamide, 4-(difluoromethoxy)-2-methyl-
• EN300-1131766
• 2138357-72-7

• Inchi： 1S/C8H9F2NO3S/c1-5-4-6(14-8(9)10)2-3-7(5)15(11,12)13/h2-4,8H,1H3,(H2,11,12,13)
• InChI Key： QIEDUSMZOHWACK-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(OC(F)F)C=C1C

Computed Properties

• Exact Mass: 237.02712065g/mol
• Monoisotopic Mass: 237.02712065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 363.7±52.0 °C(Predicted)
• pka: 10.03±0.60(Predicted)